Cas no 31080-40-7 (2-methyl-2-propyloctanoic acid)

• Product Name: 2-methyl-2-propyloctanoic acid
• CAS No: 31080-40-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 4645147
• PubChem ID: 20390232
• Update Time: 2025-10-29

2-methyl-2-propyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-methyl-2-propyl-
• 2-methyl-2-propyloctanoic Acid
• 2-methyl-2-propyloctanoic acid

• Inchi： 1S/C12H24O2/c1-4-6-7-8-10-12(3,9-5-2)11(13)14/h4-10H2,1-3H3,(H,13,14)
• InChI Key： UWLMCYVBNXGUFL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(CCC)CCCCCC

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 301.1±10.0 °C at 760 mmHg
• Flash Point: 137.3±10.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-methyl-2-propyloctanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-methyl-2-propyloctanoic acid

Professional Introduction to 2-methyl-2-propyloctanoic Acid (CAS No. 31080-40-7)

2-methyl-2-propyloctanoic acid, identified by the chemical compound code CAS No. 31080-40-7, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of branched-chain carboxylic acids, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of 2-methyl-2-propyloctanoic acid consists of an octanoic acid backbone with substituents that introduce branching at the second carbon atom. This branching pattern contributes to its distinct chemical behavior, making it a subject of interest in synthetic chemistry and biochemical studies. The presence of both methyl and propyl groups enhances its reactivity, enabling diverse functionalization strategies that are pivotal in drug development.

In recent years, research has highlighted the compound's role as a key intermediate in the synthesis of complex organic molecules. Its structural motif is particularly valuable in the development of novel pharmaceuticals, where specific functional groups can be tailored to target particular biological pathways. The branched architecture of 2-methyl-2-propyloctanoic acid allows for the creation of chiral centers, which are essential for designing enantiomerically pure drugs that exhibit higher efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the field of bioactive molecule synthesis. Studies have demonstrated its utility in constructing derivatives that mimic natural bioactive compounds, thereby serving as scaffolds for drug discovery. The flexibility offered by its side chains makes it an attractive candidate for modifying pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug formulation.

The chemical properties of 2-methyl-2-propyloctanoic acid also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are crucial for ensuring the purity and consistency of synthetic products, particularly in pharmaceutical manufacturing where impurities can have significant consequences.

Moreover, the compound has been explored in environmental chemistry as a model substrate for studying microbial degradation processes. Research indicates that certain microorganisms can metabolize branched-chain carboxylic acids, providing insights into biodegradation mechanisms and potential applications in bioremediation. This interdisciplinary approach underscores the importance of compounds like 2-methyl-2-propyloctanoic acid in addressing both industrial and environmental challenges.

In the context of industrial applications, 2-methyl-2-propyloctanoic acid serves as a precursor in the production of specialty chemicals. Its derivatives are used in fragrances, polymers, and coatings, where its structural features contribute to desirable physical properties such as thermal stability and chemical resistance. The versatility of this compound underscores its significance beyond academic research, demonstrating practical utility across multiple industries.

The latest advancements in synthetic methodologies have further expanded the potential applications of 2-methyl-2-propyloctanoic acid. Catalytic processes have been developed to streamline its synthesis, reducing costs and improving yields. These innovations are particularly relevant in pharmaceutical manufacturing, where cost-effective production methods are essential for bringing new drugs to market efficiently.

In conclusion, 2-methyl-2-propyloctanoic acid (CAS No. 31080-40-7) is a multifaceted compound with broad implications in chemistry and related fields. Its unique structural features make it a valuable intermediate in drug development, an effective tool in analytical chemistry, and a promising candidate for environmental studies. As research continues to uncover new applications and refine synthetic techniques, this compound will undoubtedly remain at the forefront of scientific exploration.